4-(2-Acetoxyethyl)-4-methyl-2-azetidinone
Cat. No. B8319785
M. Wt: 171.19 g/mol
InChI Key: RJBFUJBSAISZAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04267188
Procedure details
A solution of 4-methyl-4-(2-acetoxyvinyl)-2-azetidinone (10.0 g, 0.065 mole) in 200 ml ethyl acetate containing 100 mg of 10% Pd/C is hydrogenated on a Parr shaker at 25° C. under 40 psi hydrogen for 15 minutes. The mixture is filtered through a bed of Supercel and washed with additional ethyl acetate. The combined filtrate is evaporated in vacuo to give 4-methyl-4-(2-acetoxyethyl)-2-azetidinone.
Name
4-methyl-4-(2-acetoxyvinyl)-2-azetidinone
Quantity
10 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1([CH:7]=[CH:8][O:9][C:10](=[O:12])[CH3:11])[NH:5][C:4](=[O:6])[CH2:3]1.[H][H]>C(OCC)(=O)C.[Pd]>[CH3:1][C:2]1([CH2:7][CH2:8][O:9][C:10](=[O:12])[CH3:11])[NH:5][C:4](=[O:6])[CH2:3]1
|
Inputs
Step One
|
Name
|
4-methyl-4-(2-acetoxyvinyl)-2-azetidinone
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1(CC(N1)=O)C=COC(C)=O
|
|
Name
|
|
|
Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The mixture is filtered through a bed of Supercel
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with additional ethyl acetate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The combined filtrate is evaporated in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(CC(N1)=O)CCOC(C)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
